Cas no 26016-31-9 (3-(4-bromothiophen-2-yl)propanenitrile)

• Product Name: 3-(4-bromothiophen-2-yl)propanenitrile
• CAS No: 26016-31-9
• MF: C₇H₆BrNS
• MW: 216.098239421844
• CID: 6194870
• PubChem ID: 61744464
• Update Time: 2025-06-14

3-(4-bromothiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-2-yl)propanenitrile
• EN300-1911864
• 26016-31-9
• AKOS011014668

• Inchi： 1S/C7H6BrNS/c8-6-4-7(10-5-6)2-1-3-9/h4-5H,1-2H2
• InChI Key： JRHJXQBDPBASCM-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CCC#N

Computed Properties

• Exact Mass: 214.94043g/mol
• Monoisotopic Mass: 214.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 3-(4-bromothiophen-2-yl)propanenitrile

Comprehensive Overview of 3-(4-bromothiophen-2-yl)propanenitrile (CAS No. 26016-31-9): Properties, Applications, and Industry Trends

3-(4-bromothiophen-2-yl)propanenitrile (CAS No. 26016-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative features a propanenitrile functional group, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure combines the electron-rich thiophene ring with the reactivity of a bromine substituent, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 3-(4-bromothiophen-2-yl)propanenitrile has surged due to their applications in drug discovery and organic electronics. Researchers frequently search for "bromothiophene derivatives uses" or "nitrile-containing building blocks," reflecting the compound's relevance in modern chemistry. The presence of both thiophene and nitrile moieties allows for participation in cross-coupling reactions, a topic trending in green chemistry discussions.

The compound's physicochemical properties contribute to its utility. With a molecular weight of 230.11 g/mol, 3-(4-bromothiophen-2-yl)propanenitrile exhibits moderate polarity, making it soluble in common organic solvents like DMF and dichloromethane. This solubility profile is frequently queried as "solubility of bromothiophene nitriles" in scientific databases. The bromine atom at the 4-position of the thiophene ring provides an excellent handle for further functionalization via palladium-catalyzed reactions, a technique dominating recent medicinal chemistry publications.

Current research highlights the compound's role in developing small molecule inhibitors and conductive polymers. Industry professionals often search for "thiophene-based electronic materials" or "nitrile in drug design," underscoring its dual applications. In pharmaceutical contexts, the propanenitrile group serves as a precursor to various bioactive heterocycles, while materials scientists value its potential in creating organic semiconductors with tunable band gaps.

Quality control of 3-(4-bromothiophen-2-yl)propanenitrile typically involves HPLC analysis and NMR characterization, with purity specifications being a common search term ("CAS 26016-31-9 purity standards"). The compound's stability under inert atmospheres and sensitivity to moisture are frequently discussed in "handling brominated nitriles" technical bulletins. Proper storage conditions (-20°C under argon) are critical for maintaining reactivity, a detail often queried by laboratory technicians.

Emerging applications in catalysis and photovoltaic materials have further increased interest in this compound. Recent patent literature reveals innovative uses in OLED technologies, answering frequent queries about "thiophene derivatives in optoelectronics." The compound's ability to participate in click chemistry reactions makes it valuable for bioconjugation strategies, aligning with current trends in targeted drug delivery research.

From a synthetic perspective, 3-(4-bromothiophen-2-yl)propanenitrile serves as a key intermediate for preparing thienopyridine scaffolds, a structural motif prevalent in kinase inhibitors. This connection explains the popularity of search terms like "bromothiophene nitrile synthetic routes." The compound's X-ray crystallography data, frequently requested as "26016-31-9 molecular structure," confirms the planar configuration of the thiophene ring and the extended conformation of the nitrile side chain.

Environmental considerations regarding brominated compounds have led to increased searches for "sustainable bromothiophene synthesis." Modern approaches emphasize atom economy in producing 3-(4-bromothiophen-2-yl)propanenitrile, with recent literature highlighting microwave-assisted methods that reduce reaction times and improve yields. These advancements address growing industry concerns about green chemistry metrics while maintaining the compound's high demand.

The global market for fine chemicals like 3-(4-bromothiophen-2-yl)propanenitrile continues to expand, driven by pharmaceutical R&D and advanced materials development. Procurement specialists often search for "CAS 26016-31-9 suppliers" alongside "custom synthesis bromothiophenes," reflecting the compound's commercial importance. Analytical challenges, particularly regarding regioisomer purity, remain a focus area with frequent queries about "4-bromo vs 2-bromo thiophene analysis."